Cas no 1261916-50-0 (5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol)

• Product Name: 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol
• CAS No: 1261916-50-0
• MF: C₁₂H₇F₄NO
• MW: 257.183696985245
• MDL: MFCD18312444
• CID: 2763268
• PubChem ID: 53218160
• Update Time: 2025-05-27

5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• MFCD18312444
• DTXSID60683151
• 5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-3-HYDROXYPYRIDINE
• 1261916-50-0
• 5-(2-Fluoro-3-trifluoromethylphenyl)-3-hydroxypyridine, 95%
• 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol

• MDL： MFCD18312444
• Inchi： 1S/C12H7F4NO/c13-11-9(7-4-8(18)6-17-5-7)2-1-3-10(11)12(14,15)16/h1-6,18H
• InChI Key： RGZHJAUETFIPLH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC=C1C1C=NC=C(C=1)O

Computed Properties

• Exact Mass: 257.04637650Da
• Monoisotopic Mass: 257.04637650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol

Comprehensive Analysis of 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261916-50-0)

The compound 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol (CAS No. 1261916-50-0) is a fluorinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyridin-3-ol core and trifluoromethyl substitution, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated phenyl derivatives has surged, driven by their applications in medicinal chemistry. The presence of both fluoro and trifluoromethyl groups in this compound enhances its lipophilicity, a critical factor in optimizing drug-receptor interactions. This aligns with the growing interest in structure-activity relationship (SAR) studies, a frequently searched topic in AI-driven drug design platforms. The compound's CAS No. 1261916-50-0 is often queried in chemical databases, reflecting its relevance in high-throughput screening.

From a synthetic perspective, 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol can be synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in organic chemistry forums. Its pyridine ring offers a versatile scaffold for further functionalization, catering to the needs of researchers exploring heterocyclic chemistry. This adaptability is particularly valuable in developing small-molecule inhibitors, a hot topic in oncology and neurology research.

Environmental and regulatory considerations are also pivotal when discussing this compound. Unlike some fluorinated pollutants, 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol is designed for controlled laboratory use, addressing the rising public concern over sustainable chemistry. Its stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical SEO queries.

In agrochemical applications, the trifluoromethylphenyl moiety contributes to herbicidal and fungicidal activity, resonating with searches for next-generation crop protection agents. The compound's fluorine substitution pattern is frequently compared to commercial agrochemicals in patent literature, highlighting its industrial potential.

Analytical characterization of CAS No. 1261916-50-0 typically involves LC-MS and NMR spectroscopy, techniques central to quality control discussions in chemical manufacturing. The compound's purity profile is critical for reproducibility in biological assays, a recurring theme in research reproducibility debates.

Future directions for this compound include exploration in metal-organic frameworks (MOFs) for catalytic applications, a niche but growing field. Its thermal stability and molecular geometry align with computational modeling searches, particularly in materials informatics platforms.

In summary, 5-[2-Fluoro-3-(trifluoromethyl)phenyl]pyridin-3-ol represents a multifaceted tool for interdisciplinary research. Its combination of fluorine chemistry, heterocyclic versatility, and bioactive potential ensures continued relevance in both academic and industrial settings, answering key questions posed by chemists and biologists in online search trends.